5-Methylpentacosanoyl-CoA

• Molecular Formula: C47H86N7O17P3S
• Molecular Weight: 1146.2 g/mol
• InChI: InChI=1S/C47H86N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-35(2)25-23-26-38(56)75-30-29-49-37(55)27-28-50-45(59)42(58)47(3,4)32-68-74(65,66)71-73(63,64)67-31-36-41(70-72(60,61)62)40(57)46(69-36)54-34-53-39-43(48)51-33-52-44(39)54/h33-36,40-42,46,57-58H,5-32H2,1-4H3,(H,49,55)(H,50,59)(H,63,64)(H,65,66)(H2,48,51,52)(H2,60,61,62)
• InChIKey: ZLEITOMORRKVMD-UHFFFAOYSA-N

5-Methylpentacosanoyl-CoA: A Defined Very Long-Chain Acyl-CoA for Branched-Chain Lipid Research

5-Methylpentacosanoyl-CoA (5-Methylpentacosanoyl-coenzyme A) is a chemically defined acyl-CoA thioester consisting of a 5-methylpentacosanoic acid (a C26:0 methyl-branched very long-chain fatty acid) moiety linked to coenzyme A [1]. It is classified as a very long-chain acyl-CoA (VLCFA-CoA) due to its acyl chain length exceeding 20 carbons [1]. The compound serves as a metabolic intermediate in the transport and β-oxidation of branched-chain fatty acids, entering mitochondrial β-oxidation to produce acetyl-CoA for the TCA cycle [2], [3]. Its defined structure (molecular formula C47H86N7O17P3S, molecular weight 1146.21 g/mol) distinguishes it from uncharacterized biological mixtures [1].

Defined branched-chain VLCFA-CoA standard for lipidomics calibrations

Substrate for peroxisomal and mitochondrial β-oxidation pathway studies

Probe for very long-chain acyl-CoA synthetase (VLCS) substrate specificity assays

• [1] HMDB. (2021). Metabocard for 5-Methylpentacosanoyl-CoA (HMDB0300819). Human Metabolome Database. View Source
• [2] PathBank. (2021). Pathway: 5-Methylpentacosanoyl-CoA Metabolism. View Source
• [3] PathWhiz. (n.d.). Pathway: 5-Methylpentacosanoyl-CoA. View Source

Why Generic VLCFA-CoAs Cannot Substitute for 5-Methylpentacosanoyl-CoA

Very long-chain acyl-CoAs (VLCFA-CoAs) are not functionally interchangeable due to chain-length and branching-specific recognition by metabolic enzymes and transporters [1]. Straight-chain VLCFA-CoAs (e.g., pentacosanoyl-CoA, C25:0-CoA) and branched-chain variants (e.g., 2-methyl-branched acyl-CoAs) are processed by distinct enzymatic pathways and subcellular compartments [2], [3]. The position of the methyl branch (e.g., 5-methyl vs. 2-methyl) dictates substrate specificity for peroxisomal vs. mitochondrial β-oxidation enzymes, impacting metabolic flux and potential biomarker profiles [4], [5]. Substituting a straight-chain analog like pentacosanoyl-CoA for 5-Methylpentacosanoyl-CoA in an assay will not recapitulate the same enzymatic kinetics or cellular responses, leading to erroneous data interpretation. The following evidence details the specific, quantifiable points of differentiation.

Chain-length mismatch

Straight-chain pentacosanoyl-CoA (C25:0) differs in chain length from the C26:0 methyl-branched structure, altering enzyme recognition.

Methyl-branch position dictates pathway entry

5-methyl branched VLCFA-CoAs are processed by peroxisomal and mitochondrial enzymes distinct from 2-methyl or straight-chain analogs.

Acylcarnitine profiles will not match

Generic VLCFA-CoA analogs produce different carnitine intermediates, preventing accurate flux analysis or biomarker correlation.

• [1] Van Veldhoven, P. P. (2010). Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Journal of Lipid Research, 51(10), 2863-2895. View Source
• [2] Wanders, R. J., Vreken, P., Ferdinandusse, S., Jansen, G. A., Waterham, H. R., Van Roermund, C. W., & Van Grunsven, E. G. (2001). Peroxisomal fatty acid α-and β-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochemical Society Transactions, 29(2), 250-267. View Source
• [3] Ferdinandusse, S., Denis, S., Mooyer, P. A., Dekker, C., Duran, M., Soorani-Lunsing, R. J., ... & Wanders, R. J. (2006). Clinical and biochemical spectrum of D-bifunctional protein deficiency. Annals of Neurology, 59(1), 92-104. View Source
• [4] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. Journal of Biological Chemistry, 267(28), 20065-20074. View Source
• [5] Foulon, V., Sniekers, M., Huysmans, E., Asselberghs, S., Mahieu, V., Mannaerts, G. P., ... & Casteels, M. (2005). Breakdown of 2-methyl-branched fatty acids and bile acid intermediates in peroxisomes. Progress in Lipid Research, 44(6), 357-385. View Source

Quantitative Differentiation of 5-Methylpentacosanoyl-CoA vs. Straight-Chain and Other Branched VLCFA-CoAs

Molecular Weight and Formula Distinguish 5-Methylpentacosanoyl-CoA from Straight-Chain Pentacosanoyl-CoA

5-Methylpentacosanoyl-CoA has a molecular weight of 1146.21 g/mol and a molecular formula of C47H86N7O17P3S, which differs from the straight-chain analog pentacosanoyl-CoA (MW: 1132.18 g/mol, C46H84N7O17P3S) [1], . This difference of 14.03 g/mol corresponds to one additional carbon and two hydrogen atoms, consistent with the methyl branch at the 5-position of the acyl chain [1]. This structural difference enables unequivocal identification and quantitation in mass spectrometry-based assays, where these two compounds can be resolved as distinct chromatographic and mass spectral features [2].

Molecular Weight & Formula

Head-to-head

Target: 1146.21 g/mol (C₄₇H₈₆N₇O₁₇P₃S)
Comparator: 1132.18 g/mol (C₄₆H₈₄N₇O₁₇P₃S)

Enables specific LC-MS detection; avoids misidentification with straight-chain analog

Δ14.03 g/mol consistent with methyl branch

Evidence Dimension	Molecular Weight
Target Compound Data	1146.21 g/mol
Comparator Or Baseline	Pentacosanoyl-CoA (straight-chain C25:0-CoA): 1132.18 g/mol
Quantified Difference	14.03 g/mol (Δ1 carbon, Δ2 hydrogens)
Conditions	Calculated from molecular formulas; empirical verification by LC-MS

Why This Matters

The distinct molecular weight enables specific detection and avoids misidentification with the straight-chain analog in targeted lipidomics workflows.

• [1] HMDB. (2021). Metabocard for 5-Methylpentacosanoyl-CoA (HMDB0300819). Human Metabolome Database. View Source
• [2] Hankin, J. A., & Murphy, R. C. (1997). MALDI-TOF and electrospray tandem mass spectrometric analysis of fatty acyl-CoA esters. International Journal of Mass Spectrometry and Ion Processes, 165, 467-474. View Source

Substrate Specificity for Very Long-Chain Acyl-CoA Synthetase (VLCS) vs. Straight-Chain VLCFA-CoAs

Very long-chain acyl-CoA synthetase (VLCS) activates VLCFAs containing 22 or more carbons to their CoA derivatives, including branched-chain fatty acids [1]. While direct kinetic data for 5-Methylpentacosanoyl-CoA is not available, class-level inference from the literature indicates that human VLCS (hVLCS) exhibits activity towards branched-chain VLCFAs, including pristanic acid (a 2,6,10,14-tetramethylpentadecanoic acid) and other methyl-branched substrates [1], [2]. The position of the methyl branch (5-methyl vs. 2-methyl) influences substrate specificity; for example, phytanoyl-CoA hydroxylase shows a broader substrate specificity for 3-methyl-branched substrates of varying chain lengths [3]. This suggests that 5-Methylpentacosanoyl-CoA will be handled by a distinct subset of activating and oxidizing enzymes compared to straight-chain pentacosanoyl-CoA.

VLCS Substrate Specificity

Class-level inference

Predicted VLCS substrate based on C26:0 branched chain; direct kinetic data not available

Supports enzyme recognition studies; pathway specificity may differ from C25:0-CoA

Data to verify with recombinant VLCS isoforms

Evidence Dimension	Enzymatic Activation
Target Compound Data	Predicted substrate for VLCS based on chain length (C26:0 branched) and methyl branch
Comparator Or Baseline	Pentacosanoyl-CoA (straight-chain C25:0-CoA): Substrate for long-chain acyl-CoA synthetase (ACSL) and VLCS
Quantified Difference	Not directly quantified; class-level inference based on enzyme specificity profiles
Conditions	In vitro enzyme assays with recombinant VLCS

Why This Matters

Using the correct branched-chain VLCFA-CoA is essential for accurately modeling peroxisomal β-oxidation disorders and branched-chain fatty acid metabolism.

• [1] Steinberg, S. J., Morgenthaler, J., Heinzer, A. K., Smith, K. D., & Watkins, P. A. (2000). Very long-chain acyl-CoA synthetases: human 'bubblegum' represents a new family of proteins capable of activating very long-chain fatty acids. Journal of Biological Chemistry, 275(45), 35162-35169. View Source
• [2] Heinzer, A. K., Kemp, S., Lu, J. F., Watkins, P. A., & Smith, K. D. (2002). Mouse very long-chain acyl-CoA synthetase in X-linked adrenoleukodystrophy. Journal of Biological Chemistry, 277(32), 28761-28766. View Source
• [3] Mukherji, M., Chien, W., Kershaw, N. J., Clifton, I. J., Schofield, C. J., Wierzbicki, A. S., & Lloyd, M. D. (2001). Structure-function analysis of phytanoyl-CoA 2-hydroxylase: mutations causing Refsum's disease and a lack of enzyme activity in some peroxisomal disorders. Human Molecular Genetics, 10(18), 1971-1982. View Source

Differential Entry into Mitochondrial β-Oxidation via Carnitine Shuttle

5-Methylpentacosanoyl-CoA is converted to 5-Methylpentacosanoylcarnitine by carnitine O-palmitoyltransferase (CPT1) for transport into mitochondria [1]. The corresponding acylcarnitine, 5-Methylpentacosanoylcarnitine (HMDB0241016), is a distinct metabolite with a molecular weight of 542.83 g/mol [2]. In contrast, the straight-chain analog pentacosanoylcarnitine (C25:0-carnitine) has a molecular weight of 528.8 g/mol. This difference of ~14 Da enables their separate detection in acylcarnitine profiling, a clinically relevant assay for diagnosing fatty acid oxidation disorders [3]. The presence of the methyl branch may also affect the kinetics of carnitine acyltransferase activity, potentially leading to differential accumulation profiles in disease states [4].

Acylcarnitine Metabolite Detection

Head-to-head

Target acylcarnitine: 542.83 g/mol
Comparator (C25:0-carnitine): 528.8 g/mol

~14 Da mass shift permits specific tracking of branched-chain oxidation flux

Detectable by acylcarnitine profiling methods

Evidence Dimension	Acylcarnitine Molecular Weight
Target Compound Data	5-Methylpentacosanoylcarnitine: 542.83 g/mol
Comparator Or Baseline	Pentacosanoylcarnitine (C25:0-carnitine): 528.8 g/mol
Quantified Difference	~14 Da (consistent with methyl branch)
Conditions	Calculated from molecular formulas; detectable by LC-MS/MS

Why This Matters

The distinct acylcarnitine profile enables specific tracking of branched-chain VLCFA oxidation flux in mitochondrial function assays and clinical diagnostics.

• [1] PathBank. (2021). Pathway: 5-Methylpentacosanoyl-CoA Metabolism. View Source
• [2] HMDB. (2021). Metabocard for 5-Methylpentacosanoylcarnitine (HMDB0241016). Human Metabolome Database. View Source
• [3] Rinaldo, P., Cowan, T. M., & Matern, D. (2008). Acylcarnitine profile analysis. Genetics in Medicine, 10(2), 151-156. View Source
• [4] Violante, S., Ijlst, L., van Lenthe, H., de Almeida, I. T., Wanders, R. J., & Ventura, F. V. (2010). Carnitine palmitoyltransferase 2: new insights on the substrate specificity and implications for acylcarnitine profiling. Biochimica et Biophysica Acta (BBA)-Molecular Basis of Disease, 1802(9), 728-732. View Source

Defined Applications for 5-Methylpentacosanoyl-CoA Based on Quantitative Differentiation

Lipidomics and Metabolomics Method Development: Use as a High-Purity Calibration Standard for Branched-Chain VLCFA-CoA Detection

The distinct molecular weight (1146.21 g/mol) and formula (C47H86N7O17P3S) of 5-Methylpentacosanoyl-CoA, compared to straight-chain VLCFA-CoAs, make it an ideal calibrant for developing and validating LC-MS/MS methods that require separation of branched and unbranched very long-chain acyl-CoA species [1], . Its use as a reference standard ensures accurate identification and quantification of branched-chain VLCFA-CoAs in complex biological matrices, which is critical for lipidomics studies of peroxisomal disorders and branched-chain fatty acid metabolism [2].

Enzymology and Metabolic Flux Analysis: Substrate for Characterizing Very Long-Chain Acyl-CoA Synthetase (VLCS) Specificity

5-Methylpentacosanoyl-CoA serves as a defined substrate to probe the substrate specificity of VLCS isoforms, which are known to activate branched-chain VLCFAs of ≥22 carbons [3]. In contrast to using a straight-chain analog like pentacosanoyl-CoA, employing the branched-chain compound allows researchers to dissect the molecular determinants of enzyme recognition for methyl-branched substrates, which are relevant to disorders of phytanic and pristanic acid metabolism [4].

Mitochondrial and Peroxisomal β-Oxidation Studies: Tracking Branched-Chain Fatty Acid Flux

The conversion of 5-Methylpentacosanoyl-CoA to 5-Methylpentacosanoylcarnitine (MW 542.83 g/mol) provides a specific marker for monitoring the carnitine shuttle and subsequent β-oxidation of branched-chain VLCFAs [5]. By using this compound in cell-based assays, researchers can quantify the kinetics of branched-chain fatty acid oxidation in models of mitochondrial dysfunction or peroxisomal biogenesis disorders, distinguishing its metabolic fate from that of straight-chain VLCFAs [6].

Application

Selection Property

Validation Focus

LC-MS method development for branched-chain VLCFA-CoA

Defined molecular identity vs straight-chain analogs

Verify chromatographic separation and mass accuracy

VLCS substrate specificity assays

Branched-chain C26:0-CoA as enzyme probe

Kinetic assays with recombinant VLCS isoforms

Branched-chain fatty acid oxidation flux studies

Acylcarnitine metabolite tracing

Acylcarnitine profiling in cell-based models

• [1] HMDB. (2021). Metabocard for 5-Methylpentacosanoyl-CoA (HMDB0300819). Human Metabolome Database. View Source
• [2] Hankin, J. A., & Murphy, R. C. (1997). MALDI-TOF and electrospray tandem mass spectrometric analysis of fatty acyl-CoA esters. International Journal of Mass Spectrometry and Ion Processes, 165, 467-474. View Source
• [3] Steinberg, S. J., Morgenthaler, J., Heinzer, A. K., Smith, K. D., & Watkins, P. A. (2000). Very long-chain acyl-CoA synthetases: human 'bubblegum' represents a new family of proteins capable of activating very long-chain fatty acids. Journal of Biological Chemistry, 275(45), 35162-35169. View Source
• [4] Ferdinandusse, S., Denis, S., Mooyer, P. A., Dekker, C., Duran, M., Soorani-Lunsing, R. J., ... & Wanders, R. J. (2006). Clinical and biochemical spectrum of D-bifunctional protein deficiency. Annals of Neurology, 59(1), 92-104. View Source
• [5] HMDB. (2021). Metabocard for 5-Methylpentacosanoylcarnitine (HMDB0241016). Human Metabolome Database. View Source
• [6] Violante, S., Ijlst, L., van Lenthe, H., de Almeida, I. T., Wanders, R. J., & Ventura, F. V. (2010). Carnitine palmitoyltransferase 2: new insights on the substrate specificity and implications for acylcarnitine profiling. Biochimica et Biophysica Acta (BBA)-Molecular Basis of Disease, 1802(9), 728-732. View Source